Cas no 252561-33-4 (2-Fluoro-1-(methylsulfonyl)-4-nitrobenzene)

• Product Name: 2-Fluoro-1-(methylsulfonyl)-4-nitrobenzene
• CAS No: 252561-33-4
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD08692411
• CID: 851449
• PubChem ID: 22316781
• Update Time: 2025-04-19

2-Fluoro-1-(methylsulfonyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-1-(methylsulfonyl)-4-nitro-
• 2-Fluoro-1-(methylsulfonyl)-4-nitrobenzene
• 2-FLUORO-1-(METHYLSULPHONYL)-4-NITROBENZENE
• 2-fluoro-1-methanesulfonyl4-nitrobenzene
• 3-fluoro-4-methanesulfonylnitrobenzene
• 2-fluoro-1-methylsulfonyl-4-nitrobenzene
• SCHEMBL1115149
• EN300-3565044
• CS-0212028
• alpha-fluoronitro(phenylsulfonyl)-methane
• CKA56133
• PS-10527
• 2-Fluoro-4-nitrophenyl methyl sulphone
• D86410
• AKOS024286513
• 3-Fluoro-4-(methylsulfonyl)nitrobenzene
• 2-fluoro-1-methanesulfonyl-4-nitrobenzene
• 252561-33-4
• WZDJGBZROJQCSA-UHFFFAOYSA-N
• MFCD08692411

• MDL： MFCD08692411
• Inchi： 1S/C7H6FNO4S/c1-14(12,13)7-3-2-5(9(10)11)4-6(7)8/h2-4H,1H3
• InChI Key： WZDJGBZROJQCSA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1F)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 219.00000
• Monoisotopic Mass: 219.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Melting Point: 101-103
• PSA: 88.34000
• LogP: 2.74140

2-Fluoro-1-(methylsulfonyl)-4-nitrobenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT